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Compound of Interest

Compound Name:
2-(Benzyloxy)-4-bromo-1-

methoxybenzene

Cat. No.: B1283350 Get Quote

For laboratory professionals engaged in research and development, the safe handling and

disposal of specialized chemical compounds are paramount. This guide provides essential

safety and logistical information for the proper disposal of 2-(Benzyloxy)-4-bromo-1-
methoxybenzene, ensuring personnel safety and adherence to environmental regulations.

Immediate Safety and Handling Precautions
Before commencing any disposal procedure, it is critical to handle 2-(Benzyloxy)-4-bromo-1-
methoxybenzene with the appropriate personal protective equipment (PPE). As a halogenated

aromatic compound, it should be treated as a hazardous substance.

Required Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles are mandatory to shield against potential splashes.

[1]

Hand Protection: Nitrile or neoprene gloves must be worn to prevent skin contact.[1]

Body Protection: A fully buttoned laboratory coat is required to protect against accidental

spills.[1]

Respiratory Protection: All handling of this compound, including preparation for disposal,

must be conducted within a certified laboratory chemical fume hood to prevent the inhalation
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of any vapors.[1][2]

Step-by-Step Disposal Protocol
The disposal of 2-(Benzyloxy)-4-bromo-1-methoxybenzene must be managed

systematically, following institutional and regulatory guidelines for hazardous waste.

Step 1: Waste Segregation As a halogenated organic compound, 2-(Benzyloxy)-4-bromo-1-
methoxybenzene must not be mixed with non-halogenated chemical waste.[1] Maintaining

separate waste streams is crucial for proper disposal.

Step 2: Containerization Place the waste in a designated, properly labeled, and sealed

container. The container should be robust and compatible with the chemical.

Step 3: Labeling Clearly label the waste container with the full chemical name: "2-
(Benzyloxy)-4-bromo-1-methoxybenzene" and any other identifiers required by your

institution's environmental health and safety (EHS) office.

Step 4: Storage Store the sealed waste container in a cool, dry, and well-ventilated area, away

from incompatible materials, until it can be collected by a licensed hazardous waste disposal

service.[3]

Step 5: Professional Disposal The primary and recommended method of disposal is through an

approved hazardous waste disposal company.[2] Do not pour this chemical down the drain or

discard it with regular laboratory trash.[2]

Quantitative Data Summary
Property Value Reference

Molecular Formula C14H13BrO2 N/A

CAS Number 78504-28-6 [4]

Appearance Refer to supplier N/A

Melting Point Refer to supplier N/A

Boiling Point Refer to supplier N/A

Solubility Immiscible in water [5]
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Note: Specific physical properties may vary by supplier. Always refer to the substance-specific

Safety Data Sheet (SDS).

Emergency Procedures
Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15

minutes. Seek medical attention.[5][6]

Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. Remove

contaminated clothing. Seek medical attention.[5][6]

Inhalation: Move to fresh air. If breathing is difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.[5][6]

Ingestion: Do NOT induce vomiting. Wash out mouth with copious amounts of water. Seek

immediate medical assistance.[5][6]

In the event of a spill, contain the material with an inert absorbent (e.g., sand, vermiculite) and

place it in a suitable container for disposal.[3][7] Ensure adequate ventilation and prevent the

spill from entering drains.[3][7]

Disposal Workflow Diagram
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Caption: Disposal workflow for 2-(Benzyloxy)-4-bromo-1-methoxybenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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